Cas no 477863-85-7 (Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate)

• Product Name: Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate
• CAS No: 477863-85-7
• MDL: MFCD02102338
• CID: 4652686
• Update Time: 2025-10-28

Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate

• MDL： MFCD02102338

Additional information on Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate

Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate: A Comprehensive Overview

Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate (CAS No. 477863-85-7) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a pyrrole moiety, and an allylamine group. The combination of these functional groups makes it a versatile molecule for research and development in the fields of medicinal chemistry, materials science, and organic synthesis.

The thiophene ring in the molecule is a five-membered aromatic heterocycle containing sulfur, which contributes to the compound's stability and electronic properties. Thiophene derivatives are widely studied for their applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have shown that thiophene-containing compounds can enhance the charge transport properties of materials, making them promising candidates for next-generation electronic devices.

The pyrrole moiety in this compound adds another layer of complexity to its structure. Pyrrole is a five-membered aromatic heterocycle with one nitrogen atom, known for its ability to form stable complexes with metal ions. This property has led to the exploration of pyrrole-containing compounds in coordination chemistry and catalysis. In particular, the allylamino group attached to the pyrrole ring introduces additional reactivity and flexibility to the molecule, enabling it to participate in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate with high purity and yield. Researchers have employed advanced techniques such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the molecule's intricate framework. These methods not only ensure the structural integrity of the compound but also pave the way for its scalability in industrial applications.

In terms of biological activity, this compound has shown potential as a lead molecule in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The methyl ester group present in the molecule plays a crucial role in its solubility and bioavailability. This functional group can be easily modified to tailor the compound's pharmacokinetic properties, making it suitable for different drug delivery systems. Furthermore, the presence of the thiophene ring and pyrrole moiety allows for further functionalization, enabling researchers to design derivatives with enhanced therapeutic effects.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it less hazardous compared to some other synthetic chemicals. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable production and disposal.

In conclusion, Methyl 3-{2-(allylamino)carbonyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate (CAS No. 477863-85-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.